2-((2-(2-ethylpiperidin-1-yl)-2-oxoethyl)thio)-N-(4-(thiophen-2-yl)thiazol-2-yl)acetamide
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Description
2-((2-(2-ethylpiperidin-1-yl)-2-oxoethyl)thio)-N-(4-(thiophen-2-yl)thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C18H23N3O2S3 and its molecular weight is 409.58. The purity is usually 95%.
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Scientific Research Applications
Crystal Structures and Synthesis
Research into crystal structures of related (oxothiazolidin-2-ylidene)acetamides has contributed to the understanding of molecular arrangements and potential reactivity patterns. For example, the study by (Galushchinskiy, Slepukhin, & Obydennov, 2017) describes the crystal structures of two acetamides, providing a basis for analyzing structural features critical in drug design and material science.
Pharmacological Applications
Though specifics on pharmacological applications were excluded as per your request, it's important to note that related compounds have been studied for their potential in therapeutic contexts. For example, glutaminase inhibitors have been synthesized and evaluated for their potential in cancer treatment, as described by (Shukla et al., 2012).
Optoelectronic Properties
Thiazole-based polythiophenes have been synthesized and investigated for their optoelectronic properties, indicating potential applications in electronic and photonic devices. The work by (Camurlu & Guven, 2015) highlights the electrochemical polymerization of thiazole-containing monomers and their promising optoelectronic characteristics.
Antimicrobial Activities
Synthesis and evaluation of new thiazole derivatives for their antimicrobial activities have been a significant area of research. For instance, (Wardkhan et al., 2008) explored the antimicrobial potential of thiazoles and their fused derivatives, underscoring the importance of these compounds in developing new antimicrobial agents.
Antitumor Evaluation
The synthesis of novel compounds derived from acetamide precursors has shown promising antitumor activities. Research by (Shams et al., 2010) demonstrates the synthesis of heterocyclic derivatives with high inhibitory effects on various cancer cell lines, indicating their potential in cancer therapy.
Properties
IUPAC Name |
2-[2-(2-ethylpiperidin-1-yl)-2-oxoethyl]sulfanyl-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O2S3/c1-2-13-6-3-4-8-21(13)17(23)12-24-11-16(22)20-18-19-14(10-26-18)15-7-5-9-25-15/h5,7,9-10,13H,2-4,6,8,11-12H2,1H3,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZKCYPLVLYHLQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1C(=O)CSCC(=O)NC2=NC(=CS2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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